Cas no 1353989-39-5 ([(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1353989-39-5
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• CID: 2159503
• Update Time: 2025-06-19

[(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid
• 2-(((3-Chloropyrazin-2-yl)methyl)(cyclopropyl)amino)acetic acid
• AM95034
• [(3-Chloropyrazin-2-ylmethyl)cyclopropylamino]acetic acid

• Inchi： 1S/C10H12ClN3O2/c11-10-8(12-3-4-13-10)5-14(6-9(15)16)7-1-2-7/h3-4,7H,1-2,5-6H2,(H,15,16)
• InChI Key： XZXKFKXFDMVIAX-UHFFFAOYSA-N
• SMILES： ClC1C(CN(CC(=O)O)C2CC2)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Topological Polar Surface Area: 66.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid

Introduction to [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic Acid (CAS No. 1353989-39-5)

[(3-Chloro-pyrazin-2-ylmethyl-cyclopropyl-amino]-acetic acid, with the CAS number 1353989-39-5, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and amino functional groups, along with a cyclopropyl moiety, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's structure is characterized by a pyrazine ring substituted with a chloro group at the 3-position and a methyl group at the 2-position, which is further connected to a cyclopropylamine group. This configuration not only imparts specific electronic and steric properties but also opens up possibilities for diverse chemical modifications. The acetic acid moiety at the end of the molecule provides a carboxylic acid functional group, which can be utilized in various synthetic pathways.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid has shown promise in this regard, particularly in the context of its potential role as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that are more effective and have fewer side effects.

One of the key aspects of this compound is its ability to interact with biological targets through both hydrophobic and hydrophilic interactions. The chloro group and the cyclopropyl ring contribute to hydrophobic interactions, while the amino and carboxylic acid groups allow for hydrogen bonding. This balance of interactions makes it an attractive candidate for designing molecules that can bind tightly to their targets, thereby increasing their efficacy.

Recent studies have also explored the use of [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid in the development of PROTAC (Proteolysis Targeting Chimera) degraders. PROTACs are novel classes of therapeutic agents that induce the degradation of specific proteins by targeting them for proteasomal degradation. The compound's structural features make it a suitable building block for designing PROTACs that can target proteins involved in cancer progression.

The synthesis of [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically starts with the preparation of a chlorinated pyrazine derivative, followed by functionalization at the 2-position with a methyl group. Subsequent steps involve introducing the cyclopropylamine group and finally converting one of the hydroxyl groups into an acetic acid moiety.

The use of advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry is crucial for characterizing the compound accurately. These techniques provide detailed information about the molecular structure, confirming the presence of all functional groups and ensuring that no impurities are present. Additionally, X-ray crystallography can be used to determine the crystal structure of the compound, providing insights into its molecular geometry and interactions.

In conclusion, [(3-Chloro-pyrazin-2-ylmethyl)-cyclopropyl-amino]-acetic acid (CAS No. 1353989-39-5) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases, particularly cancer. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.